Cas no 20350-15-6 (Brefeldin A)

• Product Name: Brefeldin A
• CAS No: 20350-15-6
• MF: C₁₆H₂₄O₄
• MW: 280.359365463257
• MDL: MFCD12913297
• CID: 51529
• PubChem ID: 24278285
• Update Time: 2025-04-18

Brefeldin A Chemical and Physical Properties

Names and Identifiers

• Brefeldin A
• 1,6,7,8,9,11a,12,13,14,14a-Decahydro-1,13-dihydroxy-6-methyl-4H-cyclopent [f]oxacyclotridecin-4-one
• Ascotoxin
• Cyanein
• BFA
• Brefeldin
• Brefeldin A (BFA,NSC 89671,Decumbin, Ascotoxin, Cyanein, Nectrolide, Synergisidin)
• Brefeldin A, natural
• cyanaein
• DECUMBIN
• NECTROLIDE
• Synergisidin
• γ,4-Dihydroxy-2-(6-hydroxy-1-heptenyl)-4-cyclopentanecrotonic Acid λ-Lactone
• (1S,3Z,7R,11E,13R,15R)-2,15-Dihydroxy-7-methyl-6-oxabicyclo[11.3.0]hexadeca-3,11-dien-5-one

• MDL： MFCD12913297
• Inchi： 1S/C16H24O4/c1-11-5-3-2-4-6-12-9-13(17)10-14(12)15(18)7-8-16(19)20-11/h4,6-8,11-15,17-18H,2-3,5,9-10H2,1H3/b6-4+,8-7+/t11-,12+,13-,14+,15+/m0/s1
• InChI Key： KQNZDYYTLMIZCT-KQPMLPITSA-N
• SMILES： O[C@H]1C[C@H]2C=CCCC[C@H](C)OC(C=C[C@H]([C@@H]2C1)O)=O |t:4,13|

Computed Properties

• Exact Mass: 280.16700
• Monoisotopic Mass: 280.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.1080
• Melting Point: 204°C(lit.)
• Boiling Point: 492.675°C at 760 mmHg
• Flash Point: 87 ºC
• Refractive Index: 1.513
• Solubility: methanol: 10 mg/mL, clear, colorless to faintly yellow
• Water Partition Coefficient: Soluble in dimethylsulfoxide, dichloromethane and ethanol. Slightly soluble in water.
• PSA: 66.76000
• LogP: 1.96240
• Merck: 1369
• Specific Rotation: 93 º (c=2 in MeOH)
• λmax: 215(EtOH)(lit.)

Brefeldin A Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： R25
• Safety Instruction： S24/25; S45; S36; S26
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：GY8410000
• Hazardous Material Identification：
• Toxicity：LD50 i.p. in mice: >200 mg/kg (Haerri)
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：<0°C
• Safety Term：S45
• Risk Phrases：R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues
• Other Chemical Reagents